9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one

• IUPAC Name: 9-[3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• InChI: InChI=1S/C10H13N5O4/c11-5-7(17)4(1-16)19-10(5)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1,11H2,(H,12,13,18)
• InChI Key: PPLSURAOXNSSRH-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)N
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol

Description

9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one: is a compound known for its significant role in various biochemical processes. It is a derivative of purine, a fundamental component of nucleic acids, which are essential for the storage and transmission of genetic information in all living organisms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one typically involves the condensation of a purine derivative with a sugar moiety. The reaction conditions often require the presence of a catalyst and specific temperature and pH conditions to ensure the correct stereochemistry of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for high yield and purity, often involving multiple purification steps such as crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often resulting in the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may have different biological activities.

Substitution: The amino and hydroxyl groups in the compound can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

Scientific Research Applications

Chemistry

In chemistry, 9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one is used as a building block for the synthesis of more complex molecules. It serves as a precursor in the synthesis of nucleotides and nucleosides .

Biology

In biological research, this compound is used to study the mechanisms of DNA and RNA synthesis. It is also employed in the development of various biochemical assays .

Medicine

In medicine, derivatives of this compound are explored for their potential therapeutic effects. They are investigated for their antiviral, anticancer, and antimicrobial properties .

Industry

In the industrial sector, the compound is used in the production of pharmaceuticals and as a reagent in various chemical processes .

Mechanism of Action

The mechanism of action of 9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one involves its interaction with specific molecular targets, such as enzymes involved in nucleic acid synthesis. It can inhibit or activate these enzymes, thereby affecting the synthesis and function of DNA and RNA . The pathways involved include the purine metabolism pathway and the nucleotide synthesis pathway .

Comparison with Similar Compounds

Similar Compounds

Guanosine: Another purine derivative with similar biochemical properties.

Adenosine: A compound involved in energy transfer and signal transduction.

Inosine: A nucleoside that plays a role in purine metabolism.

Uniqueness

What sets 9-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one apart is its specific stereochemistry and functional groups, which confer unique biological activities and make it a valuable tool in scientific research and industrial applications .